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Compound Name: 4-Hydroxy-2-methylbenzoic acid

Cat. No.: B1294965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Initial Note on Data Availability: Extensive literature searches for quantitative solubility data

(e.g., mole fraction or g/100g solvent at various temperatures) for 4-Hydroxy-2-methylbenzoic
acid (CAS: 578-39-2), also known as 4-hydroxy-o-toluic acid, did not yield specific

experimental datasets. The available information is largely qualitative. This guide therefore

summarizes the existing qualitative data, provides detailed experimental protocols for solubility

determination, and presents a logical framework for understanding the solubility of this

compound. To offer a quantitative perspective, limited data for the closely related isomer, 4-

hydroxy-3-methylbenzoic acid, is included for illustrative purposes.

Introduction to 4-Hydroxy-2-methylbenzoic Acid
4-Hydroxy-2-methylbenzoic acid is a derivative of benzoic acid with both a hydroxyl and a

methyl group attached to the benzene ring. These functional groups play a significant role in

determining its physical and chemical properties, including its solubility in various organic

solvents. The interplay between the polar carboxylic acid and hydroxyl groups and the nonpolar

methyl group and benzene ring governs its interaction with solvent molecules. Understanding

its solubility is crucial for applications in drug development, chemical synthesis, and material

science, where it may be used as an intermediate or a final product.

Qualitative Solubility Profile
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General observations from chemical literature indicate that 4-Hydroxy-2-methylbenzoic acid
exhibits low solubility in water but is soluble in several common organic solvents. This is

consistent with the presence of a significant nonpolar surface area from the benzene ring and

the methyl group.

Good Solvents (Qualitative):

Alcohols (e.g., Methanol, Ethanol, Propanol)[1]

Ethers[1]

Ketones (e.g., Acetone, Methyl Isobutyl Ketone)

Methanol is explicitly mentioned as a solvent.

Poor Solvents (Qualitative):

Water[1]

Heptane

Cyclohexane

Toluene

Quantitative Solubility Data (Illustrative Example)
As a point of reference, the following table presents the solubility of a related isomer, 4-

hydroxy-3-methylbenzoic acid. It is crucial to note that this data is for a different compound and

should be used as a general indicator of the magnitude of solubility for a similar structure.

Solvent Temperature (°C) Solubility (mg/mL)

Water 100 11.6

This data is for 4-hydroxy-3-methylbenzoic acid and is provided for illustrative purposes only.
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Experimental Protocols for Solubility Determination
The determination of solubility is a fundamental experimental procedure in chemistry. The

following are detailed methodologies commonly employed for measuring the solubility of solid

organic compounds like 4-Hydroxy-2-methylbenzoic acid in organic solvents.

Gravimetric Method
The gravimetric method is a widely used and straightforward technique for determining

solubility. It involves preparing a saturated solution at a specific temperature and then

determining the mass of the dissolved solute in a known mass of the solvent.

Methodology:

Sample Preparation: An excess amount of 4-Hydroxy-2-methylbenzoic acid is added to a

known mass of the desired organic solvent in a sealed, temperature-controlled vessel.

Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or a shaking incubator) at

a constant temperature for a sufficient period to ensure that equilibrium is reached and the

solution is saturated. This can take several hours to days.

Phase Separation: The undissolved solid is separated from the saturated solution. This is

typically achieved by filtration through a fine-porosity filter or by centrifugation. It is critical to

maintain the temperature during this step to prevent precipitation or further dissolution.

Solute Quantification: A known mass of the clear, saturated filtrate is transferred to a pre-

weighed container. The solvent is then carefully evaporated under controlled conditions (e.g.,

in a vacuum oven at a temperature that does not cause decomposition of the solute).

Mass Determination: The container with the dried solute is weighed. The mass of the

dissolved solute is determined by subtracting the initial weight of the empty container.

Calculation: The solubility is calculated as the mass of the dissolved 4-Hydroxy-2-
methylbenzoic acid per 100 g of the solvent.

Isothermal Shake-Flask Method followed by HPLC
Analysis
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This method is particularly useful for determining the solubility of compounds in various

solvents and is a standard in the pharmaceutical industry.

Methodology:

Preparation of Saturated Solution: An excess of 4-Hydroxy-2-methylbenzoic acid is added

to a series of vials, each containing a known volume of the test solvent.

Equilibration: The vials are sealed and agitated in a constant-temperature shaker bath for a

predetermined period (e.g., 24-48 hours) to reach equilibrium.

Sample Filtration: After equilibration, the suspensions are allowed to settle, and an aliquot of

the supernatant is withdrawn and immediately filtered through a syringe filter (e.g., 0.45 µm

PTFE) to remove any undissolved solid.

Dilution: The clear filtrate is accurately diluted with a suitable solvent (often the mobile phase

used for HPLC) to a concentration within the calibrated range of the analytical method.

HPLC Analysis: The concentration of 4-Hydroxy-2-methylbenzoic acid in the diluted

sample is determined using a validated High-Performance Liquid Chromatography (HPLC)

method with a suitable detector (e.g., UV-Vis).

Quantification: A calibration curve, prepared using standard solutions of known

concentrations of 4-Hydroxy-2-methylbenzoic acid, is used to determine the concentration

in the diluted sample. The original solubility in the saturated solution is then calculated by

taking the dilution factor into account.

Visualizing Experimental and Logical Frameworks
The following diagrams, generated using the DOT language, illustrate the experimental

workflow for solubility determination and the logical relationship between solvent properties and

the solubility of 4-Hydroxy-2-methylbenzoic acid.
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A generalized workflow for experimental solubility determination.
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Logical relationship between molecular structure and solubility.

Conclusion
While quantitative experimental data on the solubility of 4-Hydroxy-2-methylbenzoic acid in a

wide range of organic solvents is not readily available in the public domain, its chemical

structure provides a strong basis for predicting its solubility behavior. The presence of both

polar and nonpolar moieties suggests that its solubility will be highest in solvents of

intermediate polarity that can engage in hydrogen bonding with the hydroxyl and carboxylic

acid groups while also accommodating the nonpolar benzene ring and methyl group. For
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precise applications, it is highly recommended that the solubility be determined experimentally

using established protocols such as the gravimetric or isothermal shake-flask methods outlined

in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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